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Compound Name: 4-tert-Butylstyrene

Cat. No.: B155148

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 4-tert-butylstyrene, a significant
monomer in the field of polymer chemistry. The document outlines its fundamental chemical
and physical properties, including its CAS number and molecular weight. It further delves into
established experimental protocols for its synthesis and polymerization, with a focus on
methods relevant to research and development. While direct biological signaling pathways for
the monomer are not prominent in current literature, this guide explores its applications in the
synthesis of advanced polymers for various uses, including potential biomedical applications.
The information is presented to be a valuable resource for professionals in research, chemical
synthesis, and drug development who are interested in leveraging the unique properties of 4-
tert-butylstyrene.

Core Chemical and Physical Properties

4-tert-butylstyrene, also known as p-tert-butylstyrene, is an organic compound characterized
by a styrene backbone with a bulky tert-butyl group attached at the para position of the phenyl
ring.[1] This substitution significantly influences its physical properties and polymerization
behavior.[1] It is primarily used as a monomer in the production of various polymers and
copolymers.[1]
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Identifier

Value

CAS Number

1746-23-2[2]

Molecular Formula

Ci2H16[2]

Molecular Weight 160.26 g/mol [3][4][5]

IUPAC Name 1-tert-butyl-4-ethenylbenzene[2]
p-tert-Butylstyrene, 1-tert-Butyl-4-vinylbenzene,

Synonyms .
1-(1,1-Dimethylethyl)-4-ethenylbenzene[2][3][4]

InChl Key QEDJMOONZLUIMC-UHFFFAOY SA-N[1]

SMILES CC(C)(C)clcec(C=C)ccl

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-tert-butylstyrene.

Property Value

Appearance Colorless to pale yellow liquid[1]
Melting Point -38 °C[3][4]

Boiling Point 91-92 °C at 9 mmHg[3][4]
Density 0.875 g/mL at 25 °CJ[3][4]

Refractive Index (n20/D)

1.526[3][4]

Flash Point

181 °F (82.8 °C)[3]

Vapor Pressure

18.5 Pa at 25 °C[4]

Water Solubility

Not miscible[3][4]

LogP

4.44 at 20 °C[4]

Experimental Protocols
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Synthesis of 4-tert-butylstyrene

A patented one-step process for the preparation of 4-tert-butylstyrene involves the reaction of
tert-butylbenzene with ethylene and oxygen.[6]

o Reactants: tert-butylbenzene, ethylene, and oxygen.[6]

o Catalyst: A catalyst prepared by treating metallic palladium or a fatty acid salt thereof with
pyridine. Promoters such as copper, nickel, manganese, uranium, or thallium can be added
to increase the yield.[6]

» Reaction Conditions:
o Temperature: 50 to 300 °C.[6]
o Pressure: Up to 100 kg/cm 2.[6]
e Procedure Outline:

o Prepare the catalyst, for instance, by dissolving palladium acetate, cupric acetate, and
thallium acetate in pyridine and acetic acid.[6]

o Enclose the catalyst solution and tert-butylbenzene in a suitable pressure reactor (e.g., a
microbomb).[6]

o Introduce ethylene and oxygen into the reactor to the desired partial pressures.[6]

o Heat the reactor to the target temperature (e.g., 140 °C) and maintain the reaction for a
specified duration (e.g., 10 hours) with agitation.[6]

o After cooling, the product, tert-butylstyrene, can be isolated and purified.

Polymerization of 4-tert-butylstyrene

Poly(4-tert-butylstyrene) is commonly synthesized via living anionic polymerization.[7][8] This
method allows for the creation of polymers with well-defined molecular weights and narrow
polydispersity indices.
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e Monomer: 4-tert-butylstyrene.

e Initiator: An organolithium compound, such as n-butyllithium.[9]
e Solvent: A non-protic solvent like cyclohexane or THF.[7][9]

e Reaction Conditions:

o Temperature: -78 °C to room temperature, depending on the specific initiator and solvent
system.[7][8]

o Inert atmosphere (e.g., argon or nitrogen) is crucial due to the sensitivity of anionic
polymerization to oxygen and moisture.[9]

e Procedure Ouitline:
o Thoroughly dry all glassware and solvents to remove any traces of water.

o Dissolve the 4-tert-butylstyrene monomer in the chosen solvent in a reactor under an
inert atmosphere.

o Cool the solution to the desired reaction temperature.

o Add the initiator dropwise to the monomer solution. The reaction is typically indicated by a
color change.

o Allow the polymerization to proceed for the desired time to achieve the target molecular
weight.

o Terminate the reaction by adding a quenching agent, such as methanol.

o Precipitate the resulting polymer in a non-solvent like methanol or ethanol, filter, and dry.

[7](8]

Characterization of Poly(4-tert-butylstyrene)

e Size Exclusion Chromatography (SEC): Used to determine the number-average molecular
weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the
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polymer.[7][8]

 Differential Scanning Calorimetry (DSC): Employed to measure the glass transition
temperature (Tg) of the polymer.[7][8]

Applications in Research and Development

While 4-tert-butylstyrene itself is not known for direct biological activity, its polymers and
copolymers are of significant interest in various fields, including materials science and
biomedical applications.

Advanced Lithography

Copolymers of 4-tert-butylstyrene, such as poly(4-tert-butylstyrene-block-methyl
methacrylate) (PtBS-b-PMMA), are being investigated as materials for advanced lithography.
[10][11][12] These materials can self-assemble into well-ordered nanostructures, which is a
desirable characteristic for next-generation electronic components.[10][11][12]

Biomedical Materials

Copolymers incorporating 4-tert-butylstyrene have been synthesized for potential use in
biomedical applications. For instance, sulfonated copolymers of tert-butyl styrene, styrene, and
isoprene have been blended with polypropylene to create materials with improved blood
compatibility.[9] The tert-butyl group plays a role in controlling the properties of the resulting
sulfonated polymer, which is crucial for its performance as a biomaterial.[9]

Visualized Workflows and Processes
Anionic Polymerization of 4-tert-butylstyrene
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Caption: Workflow for the synthesis of poly(4-tert-butylstyrene) via anionic polymerization.

Development of Biocompatible Copolymers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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